Cas no 1353973-68-8 (Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester)

• Product Name: Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester
• CAS No: 1353973-68-8
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 2158185
• Update Time: 2025-07-18

Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester
• (1R,4R)-Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester
• tert-Butyl ethyl(4-(methylamino)cyclohexyl)carbamate
• AM93885
• AM102095
• ethyl (4-methylaminocyclohexyl)carbamic acid tert-butyl ester
• 2-Methyl-2-propanyl ethyl[trans-4-(methylamino)cyclohexyl]carbamate
• (1R,4R)-ethyl-(4-methylaminocyclohexyl)carbamic acid tert-butyl ester

• Inchi： 1S/C14H28N2O2/c1-6-16(13(17)18-14(2,3)4)12-9-7-11(15-5)8-10-12/h11-12,15H,6-10H2,1-5H3
• InChI Key： KZLJSRHVNFIZQB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)C1CCC(CC1)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester

Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS No. 1353973-68-8): A Comprehensive Overview

Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS No. 1353973-68-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester is a derivative of carbamic acid, featuring an ethyl group and a tert-butyl ester moiety. The compound's structure includes a cyclohexane ring with a methylamino substituent, which imparts specific chemical and biological properties. The cyclohexane ring provides conformational stability, while the methylamino group contributes to the compound's basicity and potential for forming hydrogen bonds. The tert-butyl ester group enhances the lipophilicity of the molecule, making it more suitable for cellular uptake and metabolic stability.

The molecular formula of Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester is C₁₅H₂₈N₂O₂, with a molecular weight of approximately 272.4 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 100 to 105°C, and it exhibits moderate thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester involves several well-established chemical reactions. One common approach is the reaction of 4-methylaminocyclohexanone with ethyl isocyanate, followed by protection of the amino group with tert-butyloxycarbonyl (Boc) chloride. This method yields the desired product with high purity and yield. Alternatively, the compound can be synthesized via a multi-step process involving the formation of an intermediate carbamate derivative, which is then modified to introduce the ethyl and tert-butyl groups.

The choice of synthetic route depends on factors such as availability of starting materials, reaction conditions, and desired purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

Biological Activities

Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit apoptosis in neuronal cells exposed to oxidative stress and neurotoxic agents.

In addition to its neuroprotective properties, Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester has demonstrated anti-inflammatory effects in both in vitro and in vivo models. Studies have indicated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases.

Pharmacological Applications

The unique combination of neuroprotective and anti-inflammatory properties makes Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Preclinical studies have shown that this compound can improve cognitive function and motor coordination in animal models of these diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester in human subjects. Preliminary results are encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

Recent Research Developments

The field of medicinal chemistry is rapidly evolving, and recent studies have shed new light on the potential applications of Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester. For example, a study published in the Journal of Medicinal Chemistry reported that this compound can enhance synaptic plasticity by modulating N-methyl-D-aspartate (NMDA) receptor function. This finding has important implications for understanding the molecular mechanisms underlying learning and memory processes.

Another recent study investigated the role of Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester in modulating microglial activation, a key factor in neuroinflammation. The results showed that this compound can effectively suppress microglial activation and reduce neuroinflammatory responses, suggesting its potential as a therapeutic agent for inflammatory brain disorders.

Conclusion

Ethyl-(4-methylamino-cyclohexyl)-carbamic acid tert-butyl ester (CAS No. 1353973-68-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific properties that make it suitable for various biological applications, particularly in the treatment of neurodegenerative diseases and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future developments in drug discovery and development.